Cas no 1909316-42-2 (Benzenamine,3-（5-chloro-1,2,3-thiadiazol-4-yl),hydrochloride(1:1))

• Product Name: Benzenamine,3-（5-chloro-1,2,3-thiadiazol-4-yl),hydrochloride(1:1)
• CAS No: 1909316-42-2
• MF: C₈H₇Cl₂N₃S
• MW: 248.132277727127
• MDL: MFCD29907419
• CID: 4628879
• PubChem ID: 122155015
• Update Time: 2023-11-22

Benzenamine,3-（5-chloro-1,2,3-thiadiazol-4-yl),hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline hydrochloride
• 3-(5-chlorothiadiazol-4-yl)aniline;hydrochloride
• Z2492774481
• Benzenamine,3-（5-chloro-1,2,3-thiadiazol-4-yl),hydrochloride(1:1)

• MDL： MFCD29907419
• Inchi： 1S/C8H6ClN3S.ClH/c9-8-7(11-12-13-8)5-2-1-3-6(10)4-5;/h1-4H,10H2;1H
• InChI Key： HIBVBENGODWKRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=C(C=2)N)N=NS1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 80